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Compound of Interest

Compound Name: Dipotassium hexadecyl phosphate

Cat. No.: B093697 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Dipotassium hexadecyl phosphate, also known as potassium cetyl phosphate, is an anionic

surfactant widely utilized in the pharmaceutical and cosmetic industries as a primary oil-in-

water (O/W) emulsifier and stabilizer. Its molecular structure, consisting of a long hydrophobic

hexadecyl (C16) alkyl chain and a hydrophilic potassium phosphate headgroup, imparts

excellent surface-active properties. This technical guide provides an in-depth overview of the

core anionic surfactant properties of dipotassium hexadecyl phosphate, including its

physicochemical characteristics, emulsifying capabilities, and its interactions with biological

systems. The information is presented to support researchers, scientists, and drug

development professionals in the formulation and characterization of delivery systems and

topical agents.

Physicochemical Properties
Dipotassium hexadecyl phosphate is a white to beige, practically odorless powder.[1] Its

chemical and physical properties are summarized in the tables below.

Table 1: Chemical Identifiers and Molecular Properties
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Property Value Reference(s)

Chemical Name
Dipotassium hexadecyl

phosphate
[2]

Synonyms

Potassium cetyl phosphate,

Potassium hexadecyl

hydrogen phosphate

[3][4]

CAS Number 19045-75-1 [2]

Molecular Formula C₁₆H₃₃K₂O₄P [2]

Molecular Weight 398.60 g/mol [2]

Appearance White to beige powder [3]

Table 2: Physicochemical and Surfactant Properties

Property Value Reference(s)

Melting Point ~68 °C [5]

Solubility
Partially soluble in water;

disperses in hot water
[3]

pH (1% aqueous solution) 6.5 - 8.5 [3]

Acid Value 130 - 155 mg KOH/g [3]

Critical Micelle Concentration

(CMC)
0.1 - 0.5 mM (varies with pH) [3]

Hydrophilic-Lipophilic Balance

(HLB)

9.6 - 14 (values vary

depending on the source and

determination method)

[3]

Anionic Surfactant and Emulsifying Properties
As an anionic surfactant, dipotassium hexadecyl phosphate effectively reduces the

interfacial tension between oil and water, facilitating the formation of stable oil-in-water (O/W)
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emulsions.[3] Its amphiphilic nature allows it to adsorb at the oil-water interface, creating a

negatively charged barrier that prevents droplet coalescence through electrostatic repulsion.

Emulsion Stabilization
Emulsions stabilized with potassium cetyl phosphate are reported to exhibit good stability

against shear, temperature fluctuations, and freeze-thaw cycles.[5] The formation of liquid

crystalline structures at the oil-water interface is believed to contribute to the long-term stability

of these emulsions.

While specific data for emulsions stabilized solely with dipotassium hexadecyl phosphate is

limited in public literature, typical O/W emulsions formulated with it are known to have small

particle sizes, contributing to a desirable skin feel and uniform distribution of active ingredients.

[5]

Factors Influencing Emulsion Properties
The final properties of an emulsion, such as droplet size, viscosity, and stability, are influenced

by several factors including:

Concentration of Dipotassium Hexadecyl Phosphate: Higher concentrations generally lead

to smaller droplet sizes and increased viscosity.

Oil Phase Composition and Concentration: The type and amount of oil will affect the required

emulsifier concentration and the final emulsion characteristics.

Homogenization Process: The energy input during emulsification (e.g., homogenization

speed and duration) plays a critical role in determining the initial droplet size distribution.

pH of the Aqueous Phase: The pH can influence the charge of the phosphate headgroup and

thus the electrostatic repulsion between droplets.

Interaction with Biological Systems and Safety
Profile
Dipotassium hexadecyl phosphate is considered to be skin-compatible and is used in

preparations for sensitive skin.[5] Its structure is analogous to natural phospholipids found in
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the skin, which may contribute to its mildness.[5]

Skin Barrier Function
Anionic surfactants can interact with the stratum corneum, the outermost layer of the skin.

While some anionic surfactants can be irritating and disrupt the skin barrier, potassium cetyl

phosphate is reported to have beneficial effects, including enhancing the lipid barrier and

limiting transepidermal water loss (TEWL).[5][6] However, quantitative data on the extent of

TEWL reduction is not readily available in the public domain.

Cytotoxicity and Irritation Potential
Undiluted dipotassium hexadecyl phosphate is classified as a skin and eye irritant.[2]

However, in cosmetic and pharmaceutical formulations, it is used at low concentrations and is

generally considered safe and non-irritating.[5] A specific IC50 value for cytotoxicity on dermal

fibroblasts or keratinocytes is not publicly available. In general, anionic surfactants can induce

cytotoxicity in a concentration-dependent manner.

Signaling Pathways
There is no direct evidence in the available literature to suggest that dipotassium hexadecyl
phosphate specifically modulates intracellular signaling pathways. However, some anionic

surfactants have been shown to influence inflammatory pathways in keratinocytes, such as the

NF-κB and MAPK pathways, often in the context of skin irritation.[1][7][8] It is important to note

that these studies focus on more aggressive surfactants like sodium lauryl sulfate (SLS) and

the effects of the milder dipotassium hexadecyl phosphate are likely to be significantly less

pronounced.

Experimental Protocols
The following sections provide detailed methodologies for key experiments relevant to the

characterization of dipotassium hexadecyl phosphate and its formulations.

Synthesis of Dipotassium Hexadecyl Phosphate
A general method for the synthesis of alkyl phosphates involves the reaction of a fatty alcohol

with a phosphorylating agent, followed by neutralization.[4]
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Hexadecanol + Phosphorylating Agent
(e.g., P₂O₅ or POCl₃) Reaction under controlled temperature

Mixing
Hexadecyl Phosphate Intermediate Neutralization with Potassium Hydroxide (KOH) Dipotassium Hexadecyl Phosphate Purification

(e.g., recrystallization, washing) Final Product

Prepare serial dilutions of Dipotassium Hexadecyl Phosphate in water

Measure surface tension of each dilution using a tensiometer

Plot surface tension vs. log of concentration

Identify the point of inflection in the curve

Determine CMC from the concentration at the inflection point
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Oil Phase

Aqueous Phase

Oil + Lipophilic ingredients Heat to 70-75°C

Add Oil Phase to Aqueous Phase with homogenization

Water + Dipotassium Hexadecyl Phosphate + Hydrophilic ingredients Heat to 70-75°C

Cool with gentle stirring Add temperature-sensitive ingredients below 40°C Final Emulsion

Emulsion Sample

Particle Size Analysis (e.g., Dynamic Light Scattering) Zeta Potential Measurement Viscosity Measurement (Rheometer) Stability Testing (e.g., Centrifugation, Freeze-Thaw Cycles)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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